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Compound of Interest

Compound Name: 2-Isopropylphenyl isothiocyanate

Cat. No.: B1583110

An In-depth Technical Guide to the Health and Safety of 2-Isopropylphenyl Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropylphenyl isothiocyanate (CAS No. 36176-31-5) is an aromatic isothiocyanate, a
class of compounds characterized by the -N=C=S functional group.[1] While valuable in
organic synthesis and as a building block in drug discovery, its handling demands a
comprehensive understanding of its chemical reactivity and toxicological profile. This guide
provides an in-depth analysis of the health and safety considerations for 2-isopropylphenyl
isothiocyanate, moving beyond procedural lists to explain the causality behind recommended
safety protocols. Adherence to these guidelines is critical for ensuring personnel safety and
maintaining experimental integrity.

Chemical and Physical Properties

A foundational understanding of the physical properties of 2-isopropylphenyl isothiocyanate
is essential for its safe handling and storage.
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Property Value Source
Molecular Formula C10H11NS [1112]
Molecular Weight 177.26 g/mol [2]
Appearance Colorless liquid [2][3]
Boiling Point 131 - 132 °C (at 10 mmHg) [2]

Hazard Identification and Toxicology

2-Isopropylphenyl isothiocyanate is classified as a hazardous substance, presenting multiple
routes of potential exposure and toxicity.[2][4] It is crucial to recognize that the toxicological
properties of this specific compound have not been fully investigated, necessitating a cautious
approach.[2]

GHS Classification & Associated Hazards:

o Acute Toxicity (Oral, Dermal, Inhalation): Category 4 - Harmful if swallowed, in contact with
skin, or if inhaled.[2] Some data also suggests it may be Category 3 - Toxic if swallowed or in
contact with skin.[1]

» Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.[2] This
is a significant hazard, indicating the material can cause irreversible damage upon contact.

e Serious Eye Damage/Irritation: It is a potent lachrymator, a substance that causes tearing.[3]
[4] Direct contact can lead to severe irritation or burns.[2]

e Respiratory Irritation: Inhalation of vapors can cause irritation to the respiratory tract.[3][4]

The primary mechanism of toxicity for isothiocyanates involves their electrophilic nature. The
carbon atom of the -N=C=S group is highly susceptible to nucleophilic attack by biological
macromolecules like proteins and DNA. This reactivity can disrupt cellular function, leading to
the observed irritation, sensitization, and toxicity.

Engineering Controls: The First Line of Defense
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Before any personal protective equipment is considered, proper engineering controls must be
in place to minimize exposure.

¢ Chemical Fume Hood: All work with 2-isopropylphenyl isothiocyanate must be conducted
in a certified chemical fume hood to control airborne concentrations.[3][5]

+ Ventilation: Use adequate general or local exhaust ventilation to keep airborne levels low.[3]

[5]

« Emergency Equipment: An eyewash station and a safety shower must be readily accessible
and in close proximity to the workstation.[3][6]

Hierarchy of Controls

Substitution

Engineering Controls

Administrative Controls

Click to download full resolution via product page

Caption: Hierarchy of controls for chemical safety.
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent dermal and ocular exposure.

Personal Protective Specifications and
Body Part ) .
Equipment Rationale

Standard safety glasses are

insufficient. Chemical safety

goggles that provide a full seal
Safety Goggles and Face ] ]

Eyes/Face ) are required. A face shield

Shield

should be worn over the

goggles when there is a risk of

splashing.[2][3]

Wear appropriate protective
gloves to prevent skin
exposure. Nitrile gloves may
offer splash protection, but for
Skin Chemical-Resistant Gloves prolonged contact, heavier-
duty gloves like butyl rubber or
laminate gloves should be
considered. Always check the
manufacturer's glove

compatibility data.[2][7]

A standard lab coat is required.
For larger quantities or tasks

Body Laboratory Coat with a higher risk of splashes,
a chemically resistant apron or
suit should be worn.[2][7]

Use breathing protection with
high concentrations or if
engineering controls are
Respiratory Respirator (as needed) insufficient. A NIOSH-approved
respirator with an organic

vapor cartridge is appropriate.

[2][6]
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Handling and Storage Protocols

The reactivity of 2-isopropylphenyl isothiocyanate dictates stringent handling and storage

procedures.

Safe Handling Protocol:

e Preparation: Before handling, ensure all engineering controls are functioning correctly and all
necessary PPE is donned.

 Aliquotting: When transferring the liquid, use spark-proof tools and ground containers to
prevent static discharge.[6][8]

» Avoidance: Do not allow the chemical to come into contact with incompatible materials.[2]
Avoid breathing vapors, mist, or gas.[3][4]

e Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or
smoke in the work area.[3][9]

Storage Requirements:

o Container: Store in a tightly closed container.[3][5]

e Atmosphere: This compound is moisture and air-sensitive.[2][4] Store under an inert gas
such as nitrogen.[2][5]

o Temperature: Keep refrigerated (Store below 4°C/39°F).[3][6]

e Location: Store in a dry, cool, and well-ventilated area designated as a corrosives area.[5]
Keep away from sources of ignition.[6][10]

The sensitivity to moisture is due to the high reactivity of the isothiocyanate group with water,
which can lead to its decomposition, forming an unstable carbamic acid that can further
decompose.

Stability and Reactivity

Understanding the chemical incompatibilities is crucial to prevent hazardous reactions.
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» Incompatible Materials: Strong oxidizing agents, alcohols, amines, water/moisture, acids,
and strong bases.[2][11] The reaction with nucleophiles like alcohols and amines is the basis
for their synthetic utility but can be hazardous if uncontrolled.

» Conditions to Avoid: Incompatible products, moisture, and excess heat.[2][12]

e Hazardous Decomposition Products: Thermal decomposition can generate highly toxic
gases, including carbon oxides, nitrogen oxides, hydrogen cyanide, and sulfur oxides.[2]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3]

o Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[2][3]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

[3]

¢ Ingestion: Do NOT induce vomiting. Wash mouth out with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][10]

Accidental Release Measures:

e Evacuate: Evacuate non-essential personnel from the area.[9]
o Ventilate: Ensure adequate ventilation.

o Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,
sand, or earth.[3][13] Do not use combustible materials like paper towels as the primary
absorbent.
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+ Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for hazardous waste disposal.[13]

« Decontamination: Wash the spill site after material pickup is complete.[2]

Spill Detected

Evacuate Area

'

Don PPE

se inert material

Contain Spill

on-sparking tools

Collect Waste

Decontaminate

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Considerations

2-Isopropylphenyl isothiocyanate is classified as hazardous waste.[4]

o Procedure: Dispose of this material in a manner consistent with federal, state, and local
regulations.[2] Do not empty into drains.[4]

o Containers: Contaminated packaging should be treated as hazardous waste and disposed of
accordingly.[4]

Transport Information

For shipping purposes, 2-Isopropylphenyl isothiocyanate is regulated as a hazardous
material.

UN Number: UN2922[4] or UN2810[3]

Proper Shipping Name: CORROSIVE LIQUID, TOXIC, N.O.S. (2-Isopropylphenyl
isothiocyanate)[2][4] or TOXIC LIQUIDS, ORGANIC, N.O.S.[3]

Hazard Class: 8 (Corrosive) with a subsidiary hazard class of 6.1 (Toxic)[4] or solely 6.1[3]

Need Custom Synthesis?

Packing Group: I1[3][4]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isothiocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583110#health-and-safety-information-for-2-
isopropylphenyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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